Cas no 2171427-55-5 (2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• CAS No: 2171427-55-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5934556
• PubChem ID: 165809044
• Update Time: 2025-05-21

2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• 2-cyclopropyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]propanoic acid
• 2171427-55-5
• EN300-1476151

• Inchi： 1S/C28H34N2O5/c1-3-4-9-19(16-25(31)30-28(2,26(32)33)18-14-15-18)29-27(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t19-,28?/m0/s1
• InChI Key： NKUCEJUMIZIWOL-ZAFBDEJNSA-N
• SMILES： OC(C(C)(C1CC1)NC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid

Research Briefing on 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2171427-55-5)

In recent years, the compound 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2171427-55-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and enzyme inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method in drug discovery.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and therapeutic efficacy. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its physicochemical properties and confirm its purity. Additionally, computational modeling and molecular docking studies have been conducted to explore its interactions with biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. This has opened new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects. Furthermore, its role in modulating protein-protein interactions has been investigated, highlighting its potential in targeting previously undruggable proteins.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and reduce production costs. Moreover, preclinical studies are underway to evaluate its pharmacokinetics and toxicology profiles, which are critical for its transition into clinical trials.

In conclusion, 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid represents a promising candidate for future drug development. Its unique chemical properties and biological activities make it a valuable tool in the quest for innovative therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its potential and address the remaining challenges in its development.